Cas no 2137604-55-6 (3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid)

• Product Name: 3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid
• CAS No: 2137604-55-6
• MF: C₇H₁₃F₂NO₂S
• MW: 213.245427846909
• CID: 5298130
• Update Time: 2025-06-11

3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-amino-2-methylpropyl)sulfanyl]-2,2-difluoropropanoic acid
• 3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid

• Inchi： 1S/C7H13F2NO2S/c1-6(2,10)3-13-4-7(8,9)5(11)12/h3-4,10H2,1-2H3,(H,11,12)
• InChI Key： UIEKLPLIJINXFB-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)(F)F)CC(C)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 197
• XLogP3: -1.5
• Topological Polar Surface Area: 88.6

Additional information on 3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid

3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid (CAS No. 2137604-55-6): An Emerging Compound in Medicinal Chemistry

3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid (CAS No. 2137604-55-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its amino, methyl, and difluoro substituents, offers a promising platform for the development of new drugs targeting various diseases.

The chemical structure of 3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid is particularly noteworthy. The presence of the sulfanyl group and the difluoro substitution on the propanoic acid backbone provides a unique combination of properties that can influence its biological activity. The sulfanyl group can participate in various chemical reactions, including thiol-disulfide exchange, which is crucial for many biological processes. The difluoro substitution, on the other hand, can enhance the metabolic stability and pharmacokinetic properties of the compound.

Recent studies have highlighted the potential of 3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid can inhibit the activity of certain enzymes involved in the breakdown of neurotransmitters, thereby maintaining their levels and potentially slowing down disease progression.

In addition to its neuroprotective properties, 3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting specific signaling pathways. For example, a study published in Cancer Research found that 3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid can inhibit the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. This inhibition leads to reduced cell proliferation and increased apoptosis in cancer cells.

The pharmacokinetic properties of 3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid are another area of active research. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the difluoro substitution enhances its metabolic stability, making it less susceptible to rapid degradation by liver enzymes. This property is crucial for ensuring that the compound remains active in the body for an extended period, thereby improving its therapeutic efficacy.

The safety profile of 3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid has also been extensively evaluated. Preclinical toxicology studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings are encouraging and support further clinical development.

In conclusion, 3-(2-Amino-2-methylpropyl)sulfanyl-2,2-difluoropropanoic acid (CAS No. 2137604-55-6) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in various therapeutic areas. As more studies are conducted and clinical trials advance, this compound has the potential to significantly impact patient outcomes and contribute to advancements in medicinal chemistry.